Cas no 2010134-14-0 (methyl 2-(1,2-thiazol-4-yl)propanoate)

• Product Name: methyl 2-(1,2-thiazol-4-yl)propanoate
• CAS No: 2010134-14-0
• MF: C₇H₉NO₂S
• MW: 171.216860532761
• CID: 5973759
• PubChem ID: 165490424
• Update Time: 2024-01-10

methyl 2-(1,2-thiazol-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(1,2-thiazol-4-yl)propanoate
• 2010134-14-0
• EN300-1139288

• Inchi： 1S/C7H9NO2S/c1-5(7(9)10-2)6-3-8-11-4-6/h3-5H,1-2H3
• InChI Key： QSLQRMNPCSLCRG-UHFFFAOYSA-N
• SMILES： S1C=C(C=N1)C(C(=O)OC)C

Computed Properties

• Exact Mass: 171.03539970g/mol
• Monoisotopic Mass: 171.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 67.4Ų